N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]propanamide

• IUPAC Name: N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]propanamide
• InChI: InChI=1S/C16H16N4OS/c1-3-15(21)18-14-9-11(2)19-20(14)16-17-13(10-22-16)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3,(H,18,21)
• InChI Key: LUBBWMNWGUTKFP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=NN1C2=NC(=CS2)C3=CC=CC=C3)C
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

“N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]propanamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton, and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Mechanism of Action

MPTP works by inhibiting the action of monoamine oxidase B (MAO-B), an enzyme that breaks down dopamine and other neurotransmitters. When MAO-B is inhibited, dopamine levels in the brain increase, leading to the symptoms of Parkinson’s Disease.
Biochemical and Physiological Effects
MPTP has been shown to cause a number of biochemical and physiological effects. It has been shown to inhibit MAO-B, leading to increased dopamine levels in the brain. In addition, MPTP has been shown to cause oxidative stress and inflammation in the brain, as well as to cause changes in gene expression.

Advantages and Limitations for Lab Experiments

MPTP has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective compound for research. Another advantage is that it has been extensively studied, making it a reliable compound for research. On the other hand, one limitation is that it is toxic and can cause serious side effects in humans.

Future Directions

One potential future direction for research involving MPTP is to explore its potential as a drug for the treatment of Parkinson’s Disease. Another potential future direction is to explore its potential as a drug for the treatment of other neurological disorders. In addition, research could be conducted to explore the potential of MPTP as a neuroprotective agent, as well as to explore its potential as a drug for the treatment of aging-related diseases. Finally, research could be conducted to explore the potential of MPTP as a drug for the treatment of depression and anxiety.

Synthesis Methods

MPTP is synthesized using a process known as the Beckmann rearrangement. The process begins with the reaction of an ester of the formylpyridine with an amine, followed by a dehydration step. The product of the dehydration step is then reacted with a nitrile, which is then hydrolyzed to yield the final product, MPTP.

Scientific Research Applications

MPTP has been used in a variety of scientific research applications. It has been used to study the effects of Parkinson’s Disease, Alzheimer’s Disease, and other neurological disorders. In addition, MPTP has been used to study the effects of drugs on the brain, as well as to study the effects of aging on the brain.